ethyl 4-amino-2-{[1-(3,4-dimethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}-5-pyrimidinecarboxylate

• IUPAC Name: ethyl 4-amino-2-[1-(3,4-dimethoxyphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylpyrimidine-5-carboxylate
• InChI: InChI=1S/C19H20N4O6S/c1-4-29-18(26)11-9-21-19(22-16(11)20)30-14-8-15(24)23(17(14)25)10-5-6-12(27-2)13(7-10)28-3/h5-7,9,14H,4,8H2,1-3H3,(H2,20,21,22)
• InChI Key: VSWQCNCIVVEKGA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(N=C1N)SC2CC(=O)N(C2=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H20N4O6S
• Molecular Weight: 432.5 g/mol

Description

Ethyl 4-amino-2-{[1-(3,4-dimethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}-5-pyrimidinecarboxylate is a useful research compound. Its molecular formula is C19H20N4O6S and its molecular weight is 432.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 432.11035554 g/mol and the complexity rating of the compound is 653. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heterocyclic Compound Synthesis

The compound has been utilized in the synthesis of various heterocyclic systems. For instance, it has participated in reactions leading to the formation of thiazolo[3,2-a]pyrimidines and pyrimido[2,1-b]thiazines, showcasing its versatility in generating new pentacyclic systems. These systems have exhibited promising antimicrobial activity against Staphylococcus aureus, highlighting the compound's potential in developing new antimicrobial agents (Sirakanyan et al., 2015).

Antioxidant and Antimicrobial Activities

Ethyl 4-amino-2-{[1-(3,4-dimethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}-5-pyrimidinecarboxylate derivatives have been synthesized and evaluated for their biological activities. Microwave-assisted synthesis of thiazolopyrimidine derivatives, for example, led to compounds with moderate to good antioxidant and antimicrobial activities. This indicates the compound's contribution to the development of potential therapeutic agents (Youssef & Amin, 2012).

Structural and Activity Relationship Studies

Studies on the structural and activity relationships of derivatives of this compound have identified potent inhibitors of AP-1 and NF-κB mediated gene expression. These findings are crucial for the development of novel inhibitors for therapeutic applications, demonstrating the compound's significance in medicinal chemistry (Palanki et al., 2002).

Nonlinear Optical and Electronic Properties

The compound and its derivatives have also been explored for their electronic and nonlinear optical properties, making them of interest in the fields of materials science and optoelectronics. Such studies underline the compound's potential beyond pharmaceutical applications, extending its utility to advanced technological applications (Hussain et al., 2020).